N-(3-Fluoro-4-hydroxyphenyl)-N'-(4-fluorophenyl)malonamide

• Molecular Formula: C15H12F2N2O3
• Molecular Weight: 306.26 g/mol
• IUPAC Name: N'-(3-fluoro-4-hydroxyphenyl)-N-(4-fluorophenyl)propanediamide
• InChI: InChI=1S/C15H12F2N2O3/c16-9-1-3-10(4-2-9)18-14(21)8-15(22)19-11-5-6-13(20)12(17)7-11/h1-7,20H,8H2,(H,18,21)(H,19,22)
• InChI Key: RMQKLNLIYHNYQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC(=O)NC2=CC(=C(C=C2)O)F)F

Description

N-(3-Fluoro-4-hydroxyphenyl)-N'-(4-fluorophenyl)malonamide is a useful research compound. Its molecular formula is C15H12F2N2O3 and its molecular weight is 306.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Fluorophenylamino)-3-oxopropanoic acid (197 mg, 1.00 mmol) was dissolved in 4 mL of dimethylformamide. Triethylamine (140 μL, 1.00 mmol) was added and the solution was cooled to 0° C. 4-Amino-2-fluorophenol (127 mg, 1.00 mmol, Aldrich) was added followed BOP reagent (442 mg, 1.00 mmol). The reaction was allowed to warm to room temperature and was then stirred at room temperature for 3 h. The reaction mixture was concentrated to remove methylene chloride and water was added to precipitate the product. Filtration and trituration with water gave the title compound (211 mg, 69%) as a white solid. 1H NMR (CD3OD) δ 7.61 (m, 2H), 7.51 (dd, 1H, J=13, 2.5 Hz), 7.08 (m, 3H), 6.88 (t, 1H, J=9.4 Hz), 3.51 (s, 2H); MS(ESI+) m/z 307.4 (M+H)+.